Isopropyl 2-chloro-5-[(2-methoxybenzoyl)amino]benzoate

• Molecular Formula: C18H18ClNO4
• Molecular Weight: 347.8 g/mol
• IUPAC Name: propan-2-yl 2-chloro-5-[(2-methoxybenzoyl)amino]benzoate
• InChI: InChI=1S/C18H18ClNO4/c1-11(2)24-18(22)14-10-12(8-9-15(14)19)20-17(21)13-6-4-5-7-16(13)23-3/h4-11H,1-3H3,(H,20,21)
• InChI Key: NGTXXSPAQKTCOA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC(=O)C1=C(C=CC(=C1)NC(=O)C2=CC=CC=C2OC)Cl

Description

Isopropyl 2-chloro-5-[(2-methoxybenzoyl)amino]benzoate is a useful research compound. Its molecular formula is C18H18ClNO4 and its molecular weight is 347.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Methoxybenzoyl chloride (8.8 g, 0.05 mole) was added at room temperature under a dry nitrogen atmosphere to a stirred mixture of 1-methylethyl 5-amino-2-chlorobenzoate (10.7 g, 0.05 mole), triethylamine (5.6 g, 0.055 mole) and 4-(N,N,-dimethylamino)pyridine (catalyst, 0.2 g) dissolved in dry p-dioxane (100 ml . A solid Precipitate formed. Following the initial exothermic reaction (temperature increased to about 45° C.), the reaction mixture was stirred under nitrogen at room temperature for 20 hours. Next, the reaction mixture was added to water (500 ml), resulting in the precipitation of a solid product, which was collected by vacuum filtration, washed with water (500 ml), and dried to yield 16.2 g of the title compound, m.p. 94°-96° C. NMR: (CDCl3) : 1.40 (6H,d) 4.05 (3H,s)5.28 (1H,m), 7.02 (1H,d), 7.11 (1H,m), 7.38 (1H,d), 7.49 (1H,m), 7.87 (1H,m), 7.95 (1H,d), 8.25 (1H,m), 9.86 (1H,s)